Cas no 1805537-48-7 (Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate)

• Product Name: Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate
• CAS No: 1805537-48-7
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891142
• Update Time: 2025-10-29

Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-17-8(15)2-7-5(3-11)9(16)6(4-14-7)10(12)13/h4,10H,2-3H2,1H3,(H,14,16)
• InChI Key： DMECQSZDONMJMS-UHFFFAOYSA-N
• SMILES： ClCC1C(C(C(F)F)=CNC=1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate

Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1805537-48-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate, identified by its CAS number 1805537-48-7, represents a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core structure functionalized with a chloromethyl group, a difluoromethyl group, and a hydroxyl group, serves as a pivotal intermediate in the synthesis of various bioactive molecules. The strategic placement of these substituents not only enhances its reactivity but also opens up diverse avenues for further chemical manipulation, making it an invaluable asset in drug discovery and development pipelines.

The relevance of this compound is underscored by its role in the synthesis of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing a wide spectrum of diseases, including cancer, infectious diseases, and inflammatory disorders. The 3-(chloromethyl) moiety, for instance, provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of additional functional groups such as amines or thiols. This property is particularly useful in constructing complex molecular architectures that mimic natural bioactive compounds or exhibit enhanced pharmacological properties.

Moreover, the presence of the 5-(difluoromethyl) group introduces unique electronic and steric effects that can modulate the biological activity of the resulting drug candidates. Difluorinated compounds are well-documented to exhibit improved metabolic stability, enhanced binding affinity to biological targets, and prolonged half-lives in vivo. These attributes have made them a preferred choice in the design of next-generation pharmaceuticals. The combination of these features in Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate positions it as a versatile building block for innovative drug design.

In the context of current research, this compound has been utilized in the development of small-molecule inhibitors targeting enzymes involved in critical cellular pathways. For example, studies have demonstrated its utility in synthesizing inhibitors of kinases and proteases that play pivotal roles in cancer progression. The hydroxyl group at the 4-position of the pyridine ring provides an additional handle for further derivatization, allowing chemists to fine-tune solubility, bioavailability, and target specificity. Such modifications are essential for optimizing drug-like properties and ensuring efficacy in preclinical and clinical settings.

The synthetic methodologies employed to access Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate also reflect contemporary trends in organic synthesis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, flow chemistry, and microwave-assisted synthesis have been leveraged to improve yield and purity while reducing reaction times. These advancements not only streamline the production process but also minimize waste generation, aligning with green chemistry principles. The efficiency of these synthetic routes underscores the compound's significance as a commercially viable intermediate.

The pharmacological potential of derivatives derived from Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate has been explored through several preclinical studies. Researchers have investigated its ability to modulate enzyme activity, interact with protein targets, and elicit pharmacological responses comparable to known therapeutic agents. Preliminary findings suggest that certain analogs exhibit promising antiviral and anti-inflammatory properties, warranting further investigation into their clinical applicability. The compound's versatility as a scaffold for structure-activity relationship (SAR) studies makes it an indispensable tool for medicinal chemists seeking to develop novel treatments.

The future prospects for Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate are vast and multifaceted. As computational chemistry tools become increasingly sophisticated, virtual screening approaches can be employed to identify new derivatives with enhanced biological activity. Additionally, advances in biocatalysis offer opportunities to explore enzymatic pathways for the sustainable production of this intermediate. By integrating these innovations with traditional synthetic strategies, researchers can accelerate the discovery and development of next-generation therapeutics.

In conclusion, Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1805537-48-7) stands as a testament to the ingenuity and progress within pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable intermediate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to evolve, this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry and therapeutic innovation.